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Compound of Interest

Compound Name:
2-(4-

Methoxyphenoxy)ethanethioamide

CAS No.: 35370-92-4

Cat. No.: B1597066

Get Quote

Executive Summary & Core Directive
Effective immediately: All personnel handling 2-(4-Methoxyphenoxy)ethanethioamide must

treat the compound as a high-risk organic sulfur generator.[1][2][3] While often categorized

generically as an irritant, the thioamide functional group presents a latent hazard: the

generation of Hydrogen Sulfide (H₂S) gas upon contact with acids or strong reducing agents.

The Golden Rule of Disposal:

NEVER commingle thioamide waste with acidic waste streams (e.g., waste HCl, H₂SO₄) or

oxidizers. Segregation is the primary control against toxic gas evolution.
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Chemical Profile & Hazard Identification
To ensure precise handling, verify the compound identity against the physical properties listed

below.

Table 1: Physicochemical Identification
Property Specification Operational Note

Chemical Name

2-(4-

Methoxyphenoxy)ethanethioa

mide

Primary identifier

CAS Number 35370-92-4 Verify on container label

Molecular Formula C₉H₁₁NO₂S High sulfur content (~16%)

Molecular Weight 197.25 g/mol N/A

Physical State Solid (Crystalline powder) Dust inhalation hazard

Melting Point 113°C (approx.)[1][2][3][4][5][6] Stable at room temp

Flash Point ~166°C
Combustible; releases

SOₓ/NOₓ

Solubility
Low in water; Soluble in

DMSO, MeOH

Use organic solvent waste

streams

Critical Hazard Mechanism: Thioamide Hydrolysis
The primary disposal risk stems from the hydrolysis of the thioamide bond. In the presence of

moisture and low pH (acidic), the following equilibrium shifts dangerously to the right:

[1][2][3]

Safety Implication: A standard "organic waste" carboy containing trace acids (e.g., TFA from

HPLC runs) can become a lethal gas generator if this compound is added.

Waste Stream Management & Segregation
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Effective disposal requires strict segregation logic. The following workflow dictates the decision

process for solid and liquid residues.

Figure 1: Waste Segregation Logic Flow
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Waste Generation:
2-(4-Methoxyphenoxy)ethanethioamide

Determine Physical State

Solid Waste
(Powder, Contaminated PPE)

Solid
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Liquid

Double Bag (Polyethylene)
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Check Solvent Composition

Segregated Organic Waste
Label: 'Contains Thioamides - NO ACIDS'

Acidic Solvent
(pH < 7)

Contains Acids

Neutral/Basic Solvent
(pH ≥ 7)

Non-Acidic

CRITICAL STEP:
Neutralize with 5% NaHCO3

Verify pH > 7
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Caption: Operational decision tree for segregating thioamide waste to prevent accidental H₂S

generation.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound & Spills)
Applicability: Expired pure substance, weighing paper, contaminated gloves, and spill cleanup

materials.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1][2] Do not

use metal containers due to potential sulfur corrosion.

Packaging:

Place the solid waste into a clear polyethylene bag.

Seal the bag with tape or a zip tie.

Place the sealed bag into the HDPE jar.

Labeling:

Apply a hazardous waste label.[7]

MANDATORY TEXT: "Solid Waste: 2-(4-Methoxyphenoxy)ethanethioamide. TOXIC.

ORGANIC SULFUR.[8][9] DO NOT MIX WITH ACIDS."

Storage: Store in a cool, dry chemical waste cabinet, segregated from oxidizers (e.g., nitric

acid) and strong acids.

Protocol B: Liquid Waste (Solutions)
Applicability: Reaction mixtures, HPLC effluent, or cleaning rinsates.

pH Verification:

Before adding to any waste container, test the pH of the solution using a dipstick.
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If pH < 7: Slowly add Saturated Sodium Bicarbonate (NaHCO₃) solution with stirring until

effervescence ceases and pH is neutral (7–8).

Segregation:

Designate a specific carboy for "Non-Halogenated Organics + Sulfur".

Prohibited Mixes: Do not pour into "General Acid Waste" or "Chromic Acid" containers.

Quenching (Optional for High Concentrations):

If disposing of high concentrations (>100mM), treat with dilute aqueous bleach (Sodium

Hypochlorite) in a fume hood to oxidize the thioamide to a sulfonate/sulfate (safer), then

adjust pH to neutral before disposal. Note: This reaction is exothermic; proceed slowly.

Emergency Procedures
Accidental Spill[2]

Evacuate: If the spill is large (>10g) or dust is airborne, clear the immediate area.

PPE: Wear N95/P100 respirator, nitrile gloves (double gloved), and safety goggles.

Neutralization: Cover the spill with Soda Ash or Sodium Bicarbonate to ensure no local acidic

environment exists.

Cleanup: Sweep up carefully to avoid dust generation. Place in the Double Bag system

(Protocol A).

Decontamination: Wash the surface with a 10% bleach solution followed by water.

Fire Fighting
Hazards: Combustion releases Sulfur Oxides (SOₓ) and Nitrogen Oxides (NOₓ).

Media: Dry chemical, CO₂, or water spray.[9]

Warning: Firefighters must wear self-contained breathing apparatus (SCBA) due to toxic

smoke.[1]
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Regulatory Compliance (RCRA & EPA)
While 2-(4-Methoxyphenoxy)ethanethioamide is not explicitly "P-listed" or "U-listed" by

specific CAS in 40 CFR 261.33, it must be classified by characteristic and process knowledge:

Waste Code Assignment:

If the waste shows toxicity characteristics: D001 (Ignitable, if in solvent), D003 (Reactive,

potential sulfide generation).

Recommended N.O.S. Code: Use the generic code for toxic organic solids/liquids if

specific testing is unavailable.

Department of Transportation (DOT):

Shipping Name: Toxic solids, organic, n.o.s. (2-(4-Methoxyphenoxy)ethanethioamide).

Class: 6.1.

Packing Group: III (Assumed based on analog toxicity).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/210238
https://pubchem.ncbi.nlm.nih.gov/compound/210238
https://ehs.stanford.edu/reference/list-acutely-hazardous-wastes
https://ehs.stanford.edu/reference/list-acutely-hazardous-wastes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.thegoodscentscompany.com/data/rw1038241.html
https://www.alfa-chemistry.com/cas_35370-92-4.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Methoxyphenoxy_propanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Methoxyphenoxy_propanoic-acid
https://cams.ksu.edu.sa/sites/cams.ksu.edu.sa/files/attach/lab_saftey_manual_31-8-2020.pdf
https://www.sigmaaldrich.com/US/en/sds/sial/172502
https://pim-resources.coleparmer.com/sds/21656.pdf
https://www.echemi.com/products/pd2108211546-2-4-methoxyphenoxyethanethioamide.html
https://www.benchchem.com/product/b1597066/docs#comprehensive-disposal-guide-2-4-methoxyphenoxy-ethanethioamide-1-2-3
https://www.benchchem.com/product/b1597066/docs#comprehensive-disposal-guide-2-4-methoxyphenoxy-ethanethioamide-1-2-3
https://www.benchchem.com/product/b1597066/docs#comprehensive-disposal-guide-2-4-methoxyphenoxy-ethanethioamide-1-2-3
https://www.benchchem.com/product/b1597066/docs#comprehensive-disposal-guide-2-4-methoxyphenoxy-ethanethioamide-1-2-3
https://www.benchchem.com/product/b1597066?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597066?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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